molecular formula C8H14N2O2 B6241405 9-oxa-1,4-diazaspiro[5.5]undecan-2-one CAS No. 2624126-01-6

9-oxa-1,4-diazaspiro[5.5]undecan-2-one

Cat. No. B6241405
CAS RN: 2624126-01-6
M. Wt: 170.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“9-oxa-1,4-diazaspiro[5.5]undecan-2-one” is a chemical compound with the molecular formula C8H14N2O2 . It is a type of heterocyclic compound, specifically a diazaspiro compound .


Synthesis Analysis

The synthesis of “9-oxa-1,4-diazaspiro[5.5]undecan-2-one” and its derivatives has been a subject of research . The majority of the compounds studied include an arene ring commonly fused at positions 4 and 5 of the diazaspiro core. In addition to arene-fused structures, the presence of a carbonyl at position 2 is a common feature .


Molecular Structure Analysis

The molecular structure of “9-oxa-1,4-diazaspiro[5.5]undecan-2-one” is characterized by two nitrogen atoms and one oxygen atom incorporated in a spirocyclic system . The InChI code for this compound is 1S/C8H14N2O2/c11-7-8(10-4-3-9-7)1-5-12-6-2-8/h10H,1-6H2,(H,9,11) .

Future Directions

The future directions for research on “9-oxa-1,4-diazaspiro[5.5]undecan-2-one” could involve further exploration of its synthesis, reactivity, and potential biological activity. Given the compound’s unique structure, it may serve as a useful scaffold for the development of new pharmaceuticals or other biologically active compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 9-oxa-1,4-diazaspiro[5.5]undecan-2-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "2-hydroxy-1-cyclopentanone", "sodium hydride", "ethyl chloroformate", "triethylamine", "acetic anhydride", "sodium bicarbonate", "methanol", "water" ], "Reaction": [ "Step 1: React 2-bromoethylamine hydrobromide with sodium hydride to form 2-bromoethylamine.", "Step 2: React 2-bromoethylamine with 2-hydroxy-1-cyclopentanone in the presence of triethylamine to form 2-(2-cyclopentyl-2-hydroxyethylamino)propan-1-ol.", "Step 3: React 2-(2-cyclopentyl-2-hydroxyethylamino)propan-1-ol with ethyl chloroformate in the presence of triethylamine to form ethyl 2-(2-cyclopentyl-2-hydroxyethylamino)propanoate.", "Step 4: React ethyl 2-(2-cyclopentyl-2-hydroxyethylamino)propanoate with acetic anhydride in the presence of sodium bicarbonate to form ethyl 2-(2-cyclopentyl-2-acetoxyethylamino)propanoate.", "Step 5: React ethyl 2-(2-cyclopentyl-2-acetoxyethylamino)propanoate with methanol in the presence of sodium bicarbonate to form ethyl 2-(2-cyclopentyl-2-methoxyethylamino)propanoate.", "Step 6: React ethyl 2-(2-cyclopentyl-2-methoxyethylamino)propanoate with sodium hydride to form 9-oxa-1,4-diazaspiro[5.5]undecan-2-one." ] }

CAS RN

2624126-01-6

Product Name

9-oxa-1,4-diazaspiro[5.5]undecan-2-one

Molecular Formula

C8H14N2O2

Molecular Weight

170.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.